Carbon-10

• CAS No.: 15578-68-4
• Molecular Formula: CH4
• Molecular Weight: 14.049 g/mol
• IUPAC Name: carbane
• InChI: InChI=1S/CH4/h1H4/i1-2
• InChI Key: VNWKTOKETHGBQD-YPZZEJLDSA-N
• SMILES: C
• Isomeric SMILES: [10CH4]
• Synonyms: 10C radioisotope; C-10 radioisotope; Carbon-10

Description

The term "Carbon-10" broadly refers to organic compounds and building blocks consisting of ten carbon atoms. A prime example of a this compound structure is the monoterpene family of hydrocarbons, which are built from two isoprene units and serve as foundational molecules in organic chemistry and biochemistry research . These compounds are integral to studies on biosynthesis, as researchers investigate the enzyme-catalyzed cyclization mechanisms that transform linear precursors into a diverse array of cyclic structures . This compound monoterpenes are also significant in the exploration of natural products, with studies examining their potential anti-inflammatory, antiseptic, and antiviral properties . The robust nature of carbon-carbon bonds, including single (C–C), double (C=C), and triple (C≡C) bonds, allows for the synthesis of stable, complex molecular architectures suitable for advanced materials science and chemical synthesis . This product is intended for laboratory research purposes only and is not classified or supplied for diagnostic, therapeutic, or any human or veterinary use.

Beta Plus Radioactive Decay of Carbon 10

Decay Channel Analysis: 0+ → 0+ Superallowed Fermi Transitions

The primary decay channel of Carbon-10 is a superallowed 0⁺ → 0⁺ Fermi transition to the ground state of Boron-10 (B1234237) chemlin.orgresearchgate.netarxiv.orgresearchgate.net. These transitions are characterized by a change in isospin (ΔT = 0) and no change in nuclear spin or parity (ΔJ = 0, Δπ = 0) jps.jposti.govkth.se. Superallowed Fermi beta decays are particularly important because their transition strengths are directly related to the fundamental vector coupling constant (GV) and provide stringent tests of the Conserved Vector Current (CVC) hypothesis, a fundamental principle of the Standard Model researchgate.netarxiv.orgresearchgate.netjps.jposti.govuoguelph.cajournalagent.com. The constancy of the "corrected" Ft values across different superallowed transitions, including ¹⁰C, confirms the CVC hypothesis at a high level of precision osti.govuoguelph.cajournalagent.com. This also allows for the determination of Vud, the up-down quark-mixing element of the Cabibbo-Kobayashi-Maskawa (CKM) matrix researchgate.netarxiv.orgosti.gov.

Gamow-Teller Transition Contributions to Decay Dynamics

While superallowed 0⁺ → 0⁺ transitions are purely vector in nature, meaning the axial current does not contribute directly to the transition strength, Gamow-Teller (GT) transitions are another type of allowed beta decay where the nucleon spin operator is involved jps.jpkth.se. In GT transitions, the spins of a beta particle and neutrino can align, changing the total angular momentum aip.org. Although the primary decay of ¹⁰C is superallowed Fermi, higher-order axial-vector interactions can contribute to the measured beta decay rate uoguelph.ca. Research has explored the calculation of Gamow-Teller transition rates in light nuclei like ¹⁰C, noting that theoretical calculations sometimes overestimate the observed rates, with discrepancies potentially arising from correlations in the nuclear wave function or the inclusion of tensor forces in shell-model calculations aip.orgarxiv.org.

Precision Measurements of this compound Half-Life

The half-life of this compound is a critical parameter for evaluating its decay properties and for fundamental physics tests. The accepted half-life for ¹⁰C is approximately 19.290(12) seconds chemlin.org.

High-precision half-life measurements of ¹⁰C typically involve detecting the emitted positrons or the subsequent gamma rays. Common experimental methodologies include:

Plastic Scintillator Detectors in Coincidence Mode: This method utilizes multiple plastic scintillator detectors, often in a 3-fold coincidence mode, to detect the unique gamma-ray decay signature of ¹⁰C, which involves two 511 keV annihilation photons and a 718 keV gamma ray from the excited state of ¹⁰B researchgate.netarxiv.orgresearchgate.net.

Direct Beta Counting: This involves directly counting the emitted positrons using detectors like fast scintillator telescopes researchgate.netresearchgate.netuoguelph.ca.

Gamma-ray Photopeak Counting: High-purity germanium (HPGe) detector arrays are used to measure the delayed gamma rays following the beta decay researchgate.netuoguelph.caresearchgate.net.

These techniques aim to minimize background noise and accurately record the decay events over time to determine the decay constant and, subsequently, the half-life researchgate.netarxiv.orgresearchgate.net.

Achieving high precision in half-life measurements requires careful consideration and correction for systematic uncertainties. Key systematic effects include:

Detector Count Rate Dependence and Pile-up: High count rates can lead to detector saturation and pulse pile-up, where multiple events are registered as a single, larger event, distorting the decay curve. Experimental methods often involve extrapolating data to zero count rate to mitigate this effect researchgate.netarxiv.orgresearchgate.netresearchgate.net.

Contaminant Activities: Impurities in the sample can introduce additional decay signals, necessitating careful sample preparation and analysis to identify and account for their contributions researchgate.netresearchgate.net.

Radiative Corrections (δR and δNS): These corrections account for electromagnetic interactions between the emitted beta particle and the Coulomb field of the daughter nucleus, as well as nuclear structure-dependent effects uoguelph.cauoguelph.cauoguelph.ca.

Isospin-Symmetry-Breaking Corrections (δC): These corrections are applied because isospin is not a perfect symmetry in the nucleus, being broken by Coulomb and charge-dependent nuclear forces. This affects the overlap of radial wavefunctions and can lead to mixing of nuclear configurations uoguelph.cauoguelph.cauoguelph.ca.

Historically, there have been discrepancies in the reported half-life values for this compound. Early measurements included a value of 8.8 seconds, which was later found to be erroneous due to sample impurities researchgate.netresearchgate.netaps.org. Another early measurement reported 19.1 ± 0.8 seconds researchgate.netresearchgate.net. More recent high-precision measurements have significantly improved the accuracy and consistency of the ¹⁰C half-life. For example, studies have reported values such as 19.303 ± 0.013 s (extrapolating to zero count rate) and consistent results from gamma-ray photopeak and beta counting, yielding 19.2969 ± 0.0074 s and 19.3009 ± 0.0017 s, respectively researchgate.netresearchgate.net. These efforts have largely resolved the historical disagreements, leading to a more reliable world-average half-life for ¹⁰C, which is currently quoted as 19.290(12) seconds chemlin.org.

Table 1: Select Half-Life Measurements for this compound

Measurement Source	Half-Life (s)	Year	Notes
Sherr et al. aps.org	8.8 ± 0.8	1949	Early measurement, later found to be in error due to impurity researchgate.net.
Sherr et al. researchgate.netresearchgate.net	19.1 ± 0.8	N/A	Early measurement.
Leung et al. researchgate.netarxiv.org	19.303 ± 0.013	2009	Determined by extrapolating to zero count rate.
Dunlop et al. researchgate.net	19.2969 ± 0.0074	2017	Via γ-ray photopeak counting.
Dunlop et al. researchgate.net	19.3009 ± 0.0017	2017	Via direct β counting.
ChemLin (World Average) chemlin.org	19.290 ± 0.012	2024	Current accepted world average.

Determination of Decay Branching Ratios and Endpoint Energies

The decay of this compound primarily proceeds via a superallowed β⁺ branch. A super-allowed β-decay with a branching ratio of 1.4638(50)% has been observed for ¹⁰C chemlin.org. The main positron branch in the decay of ¹⁰C has an endpoint energy of 1865 ± 15 keV aps.orgosti.gov. Other research indicates an endpoint energy of approximately 2.1 MeV for the main beta spectrum component aps.org.

The Q-value of a beta decay represents the total energy released during the nuclear transformation, which is shared among the emitted beta particle, neutrino, and the recoiling daughter nucleus wikipedia.orgyescalculator.com. For beta-plus decay, the Q-value can be calculated from the mass difference between the parent and daughter nuclei. The Q-value for the decay of ¹⁰C to ¹⁰B has been reported as 3.648 MeV kaeri.re.kr.

Table 2: Decay Characteristics of this compound

Characteristic	Value	Reference
Half-life (T½)	19.290(12) s	chemlin.org
Decay Mode	Beta-plus (β⁺)	chemlin.orgbyjus.comsciencenotes.orgbrainly.com
Daughter Nuclide	Boron-10 (¹⁰B)	byjus.combrainly.com
Superallowed Branching Ratio	1.4638(50)%	chemlin.org
Main Positron Endpoint Energy	1865 ± 15 keV	aps.orgosti.gov
Q-value	3.648 MeV	kaeri.re.kr

Daughter Nucleus Characteristics: Boron-10 Formation

This compound undergoes a specific type of radioactive decay known as beta-plus (β⁺) decay, also referred to as positron emission. chemlin.orgbyjus.comsoftschools.com In this process, a proton within the this compound nucleus transforms into a neutron, simultaneously emitting a positron (e⁺), which is the antimatter equivalent of an electron, and an electron neutrino (νₑ). byjus.comsoftschools.comsciencenotes.org This nuclear transformation leads to a decrease in the atomic number by one, while the mass number remains unchanged. sciencenotes.org

The decay of this compound can be represented by the following nuclear equation: ¹⁰₆C → ¹⁰₅B + e⁺ + νₑ byjus.comsciencenotes.org

This reaction results in the formation of Boron-10 (¹⁰B) as the daughter nucleus. byjus.comsoftschools.comsciencenotes.org The energy released during this beta-plus decay (Q-value) is approximately 3.648 MeV. kaeri.re.krwikipedia.org Research findings indicate an endpoint energy of 1865 ± 15 keV for the main positron branch in the decay of this compound. aps.org

Daughter Nucleus: Boron-10 Boron-10 is a stable isotope of the element boron. vaia.comwikipedia.org It is characterized by having five protons and five neutrons in its nucleus, maintaining a mass number of 10. vaia.com Boron-10 is one of the two naturally occurring stable isotopes of boron, with its natural abundance typically ranging between 18.9% and 20.4% of elemental boron. wikipedia.org

Detailed Research Findings and Data

The decay of this compound is classified as a super-allowed β-decay, with a reported branching ratio of 1.4638(50)%. chemlin.org The study of this decay provides insights into nuclear structure and fundamental weak interactions. aps.org

Table 1: Key Nuclear Data for this compound

Property	Value	Unit	Source
Atomic Number (Z)	6	-	chemlin.org
Neutrons (N)	4	-	chemlin.org
Mass Number (A)	10	-	chemlin.org
Isotopic Mass	10.01685322(7)	u	chemlin.org
Nuclide Mass	10.0135618	u	chemlin.org
Mass Excess	15.69867	MeV	chemlin.org
Nuclear Binding Energy	60.32041789	MeV	chemlin.org
Half-life (T½)	19.290(12)	s	chemlin.orgosti.gov
Decay Constant (λ)	0.035932979811298	s⁻¹	chemlin.org
Spin and Parity	0⁺	-	chemlin.org
Charge Radius	2.684	fm	chemlin.org
Decay Mode	Beta-plus (β⁺) decay	-	chemlin.orgbyjus.com
Q-value (Decay Energy)	3.648	MeV	kaeri.re.kr
Positron Endpoint Energy	1865 ± 15	keV	aps.org

Table 2: Key Nuclear Data for Boron-10 (Daughter Nucleus)

Property	Value	Unit	Source
Atomic Number (Z)	5	-	byjus.com
Neutrons (N)	5	-	vaia.com
Mass Number (A)	10	-	vaia.com
Stability	Stable	-	vaia.com
Natural Abundance	18.9% - 20.4%	%	wikipedia.org

Production Mechanisms and Experimental Synthesis of Carbon 10

Laboratory Production Techniques

Laboratory production of Carbon-10 primarily relies on accelerator-based methods, leveraging nuclear reactions to transmute target isotopes into the desired radionuclide.

Cyclotrons are instrumental in the laboratory production of this compound. A common and efficient method involves the ¹⁰B(p,n)¹⁰C nuclear reaction, where a proton beam bombards a Boron-10 (B1234237) target. For instance, experiments have utilized a K500 superconducting cyclotron to deliver a 9.6 MeV/u ¹⁰B primary beam, which then impinges on a hydrogen (H₂) gas cell cooled to 77 K to produce ¹⁰C ions via a charge-exchange p(¹⁰B,¹⁰C)n reaction. The resulting ¹⁰C ions are subsequently selected using devices like the Momentum Achromatic Recoil Spectrometer (MARS) aps.org.

Another approach for producing ¹⁰C involves irradiating a highly enriched molten diboron (B99234) trioxide (B₂O₃), typically 99.8% in ¹⁰B, target on a rhenium mesh support using a cyclotron researchgate.net. This reaction primarily yields ¹⁰C-carbon monoxide (¹⁰CO) as the radioactive product. The produced gas can then be swept from the target using helium as a carrier gas and converted to ¹⁰CO₂ by passing it through a copper oxide (CuO) furnace at 650°C researchgate.net. The average production rate for a 300 nA incident ¹⁰B⁺⁵ beam can be approximately 5 × 10³ particles per second (pps), with a purity for the ¹⁰C beam exceeding 95% aps.org.

The table below summarizes key parameters for cyclotron production of ¹⁰C:

Reaction Type	Target Material	Beam Energy (Example)	Primary Product	Production Rate (Example)	Purity (Example)
¹⁰B(p,n)¹⁰C	¹⁰B (gas cell)	9.6 MeV/u (¹⁰B beam)	¹⁰C ions	5 × 10³ pps	>95%
¹⁰B(p,n)¹⁰C	Molten B₂O₃	Up to 30 MeV (proton)	¹⁰CO (converted to ¹⁰CO₂)	~450 MBq/μA (at 11 MeV)	Variable

The efficiency and yield of radionuclide production in cyclotrons are quantified by the excitation function of the nuclear reaction, which plots the reaction cross-section (a measure of the physical probability of occurrence) as a function of the incoming beam energy uc.pt. Experimental determination of these excitation functions is crucial for optimizing ¹⁰C production.

For the ¹⁰B(p,n)¹⁰C reaction, excitation functions have been measured up to 30 MeV using adapted versions of the stacked-foil technique researchgate.netnih.gov. This technique involves irradiating stacks of foils where only one foil is under study, with the remaining foils determining the effective beam energy in the studied foil uc.pt. This methodology is particularly suited for short-lived radionuclides, where each irradiation is followed by activity measurement uc.pt.

Research has shown that a sharp rise in the cross-section for the ¹⁰B(p,n)¹⁰C reaction occurs at a proton energy (Eₚ) of 8.55 MeV, corresponding to transitions to the first excited state of ¹⁰C, which has been determined to be 3.38 ± 0.03 MeV researchgate.net. The Q-value for the ¹⁰B(p,n)¹⁰C reaction has been precisely determined as Qₚₙ = -4430.17 ± 0.34 keV, resolving previous discrepancies in measurements researchgate.net.

The generation of short-lived radionuclides like this compound, with a half-life of approximately 19 seconds researchgate.netnih.gov, necessitates specific methodologies for their efficient and rapid production and utilization. These isotopes are particularly valuable for applications such as Positron Emission Tomography (PET) due to their short decay times, which allow for multiple independent measurements at short intervals and reduced radiation dose to the patient researchgate.netajronline.orgcuni.cz.

Methodologies for short-lived radionuclide generation focus on optimizing production yields and radionuclidic purity, especially concerning contamination from other carbon isotopes like ¹¹C (half-life: 20.4 minutes), which can be simultaneously produced via the ¹¹B(p,n)¹¹C reaction if the target contains ¹¹B impurities researchgate.netuc.pt. Control of target thickness and incident proton beam energy are critical factors in managing this contamination researchgate.netnih.gov. For instance, an optimum energy range for the ¹⁰B(p,n)¹⁰C reaction has been determined where beam degradation from 28 to 14 MeV results in an isotopic impurity level of 3.2% ¹¹C uc.pt.

The rapid decay of ¹⁰C also means that production facilities often need to be in close proximity to the point of use, such as a clinical PET center uc.ptajronline.orgcuni.cz. This has driven the development of on-site cyclotron facilities and rapid chemical synthesis techniques to incorporate the short-lived isotope into desired compounds, such as ¹⁰CO₂ researchgate.netcuni.cz.

Cosmogenic and Astrophysical Production Pathways

Beyond laboratory synthesis, this compound can also be formed through natural processes occurring in space and within planetary environments.

Cosmic ray spallation is a naturally occurring nuclear reaction process where highly energetic cosmic ray particles (primarily protons, alpha particles, and heavier nuclei) impact atomic nuclei in matter, leading to the expulsion of nucleons (protons and neutrons) and the formation of lighter elements and isotopes amazonaws.comwikipedia.orgwikipedia.org. This process, also known as cosmogenic nucleosynthesis, is responsible for the abundance of certain light elements like lithium, beryllium, and boron in the universe amazonaws.comwikipedia.org.

While Carbon-14 (¹⁴C) is a well-known cosmogenic nuclide formed by neutron activation of ¹⁴N in Earth's atmosphere (¹⁴N(n,p)¹⁴C) wikipedia.org, the general mechanism of spallation can also contribute to the formation of other carbon isotopes, including short-lived ones, from heavier elements. Cosmic ray spallation occurs not only in deep space but also in Earth's upper atmosphere and the crustal surface (typically the upper ten meters) due to the continuous impact of cosmic rays amazonaws.comwikipedia.org.

Stellar nucleosynthesis is the process by which new atomic nuclei are created within stars through nuclear fusion and other reactions energy.govsethnewsome.org. While the primary stable carbon isotope, Carbon-12 (¹²C), is predominantly formed in stars through the triple-alpha process during helium burning sethnewsome.orgarxiv.org, the context of short-lived radionuclides like this compound within broader stellar nucleosynthesis is distinct.

Short-lived radionuclides (SLNs) found in the early Solar System can originate from several sources: freshly synthesized stellar nucleosynthesis injected into the protosolar cloud, interactions of energetic particles (galactic or solar in origin) with gas and dust in the protosolar cloud and solar nebula, or products of steady-state galactic nucleosynthesis researchgate.net. For example, Beryllium-10 (¹⁰Be), another short-lived nuclide, is considered an exclusive product of energetic particle interactions (spallation), distinguishing it from SLNs like Iron-60 (⁶⁰Fe) which are unique products of stellar nucleosynthesis researchgate.net.

Recent research also explores alternative channels for carbon production, including spallation reactions occurring during planet formation, driven by cosmic rays generated by young stellar objects arxiv.org. These reactions can interact with oxygen nuclei to produce carbon, offering a potential solution to the "triple alpha fine-tuning problem" by contributing to carbon abundances, albeit typically smaller than those produced by the triple-alpha process arxiv.org. This highlights that while ¹⁰C itself is not a major product of core stellar fusion, energetic particle interactions, often associated with stellar activity, can lead to its formation in astrophysical environments.

Advanced Experimental Techniques for Carbon 10 Research

High-Resolution Nuclear Spectroscopy

High-resolution nuclear spectroscopy techniques are paramount for unraveling the intricate energy levels, decay schemes, and fundamental properties of exotic nuclei like C.

Beta-Decay Spectroscopy for Energy Spectra and Decay Properties

Carbon-10 (C) is an unstable isotope with a half-life of 19.255 seconds. kaeri.re.kr It primarily undergoes beta-plus () decay and electron capture (EC) to excited states of Boron-10 (B1234237) (B). kaeri.re.kr The total decay energy (Q-value) for its electron capture to B is 3.648 MeV. kaeri.re.kr Beta-decay spectroscopy is employed to analyze the energy spectrum of emitted positrons, providing crucial information about the nuclear structure and the nature of the transitions involved. uconn.edu For instance, the main positron branch in the decay of C has been precisely measured to have an endpoint energy of 1865 ± 15 keV using a toroidal spectrometer. aps.orgosti.gov This technique allows researchers to deduce angular momentum and parity changes during the decay process. uconn.edu

Table 1: Key Decay Properties of this compound (C)

Property	Value	Source
Half-life	19.255 s	kaeri.re.kr
Primary Decay Mode	Electron Capture (EC)	kaeri.re.kr
Decay Energy (Q-value)	3.648 MeV	kaeri.re.kr
Positron () Endpoint Energy	1865 ± 15 keV	aps.orgosti.gov

Gamma-Ray Spectroscopy with Advanced Detector Arrays (e.g., GRETINA, GRETA)

Gamma-ray spectroscopy, particularly utilizing advanced detector arrays, is critical for studying the excitation modes and energy levels of atomic nuclei, including those far from stability. anl.govlbl.gov The Gamma-Ray Energy Tracking In-beam Nuclear Array (GRETINA) is a sophisticated gamma-ray spectrometer composed of hyper-pure germanium crystals that are electrically segmented. anl.govlbl.gov This segmentation enables the reconstruction of the path of detected gamma rays through a technique known as gamma-ray tracking. anl.govlbl.gov GRETINA offers high-resolution energy determination and precise spatial localization of gamma-ray interactions, with position resolution within 1-2 mm, allowing for the tracking of multiple gamma-ray interactions. rochester.edu It covers approximately one-quarter of the full 4π solid angle, demonstrating the technological capabilities for advanced gamma-ray tracking. rochester.eduosti.gov The Gamma Ray Energy Tracking Array (GRETA) represents the next generation, a planned full 4π array that expands upon GRETINA's proven technology, aiming for even greater sensitivity and comprehensive coverage. anl.govlbl.gov These arrays are indispensable tools for measuring excitation energies, transition rates, and decay characteristics, thereby advancing the understanding of nuclear properties and their role in nuclear astrophysics. lbl.gov

Collinear Resonance Laser Spectroscopy for Hyperfine Structure Analysis

Collinear Resonance Laser Spectroscopy (CRLS) is a high-resolution technique specifically designed to analyze the hyperfine structure and isotope shifts of radioactive nuclei. researchgate.netd-nb.infoaps.orgresearchgate.net Experiments such as the Collinear Resonance Ionisation Spectroscopy (CRIS) at CERN-ISOLDE leverage this method by combining the Doppler-free resolution achieved in a collinear geometry with the high detection efficiency of resonant ionization. researchgate.net This approach facilitates precise measurements of fundamental nuclear properties, including nuclear spin, magnetic dipole moment, spectroscopic quadrupole moment, and changes in the mean-square charge radius. d-nb.info CRIS has demonstrated the ability to achieve high-resolution linewidths, such as 20(1) MHz for francium isotopes, and can investigate very short-lived isotopes, including those with half-lives as brief as 5 ms. researchgate.net Furthermore, CRLS can be integrated with decay spectroscopy by employing ground-state or isomer-selective ionization as a purification step, which leads to cleaner decay measurements. aps.org While specific studies on this compound using this technique were not detailed in the provided information, its general applicability to exotic, short-lived isotopes makes it a relevant method for future research into the electromagnetic properties of C.

Particle Detection Systems and Coincidence Techniques

Particle detection systems coupled with coincidence techniques are fundamental in nuclear physics research for the detailed study of nuclear reactions and particle interactions. In experiments, such as those conducted at TRIUMF's IRIS facility, particle detectors are used to identify scattered products from nuclear reactions. triumf.ca An ionization chamber, for example, can identify and apply an atomic charge tag to individual isotopes, such as this compound, within a mixed beam, which is crucial for preventing contamination of experimental results. triumf.ca

Coincidence techniques involve the simultaneous detection of two or more particles or events, significantly reducing background noise and enhancing measurement sensitivity. aps.orgaip.orgtandfonline.com In nuclear astrophysics, advanced particle-gamma coincidence techniques have proven effective in resolving ambiguities in measurements that rely solely on gamma-ray or charged-particle detection. aps.org

Beyond nuclear structure studies, these techniques find application in material science, such as in the three-dimensional imaging of carbon. An elastic scattering coincidence technique, where recoiled carbon atoms and scattered carbon ions are detected in coincidence, has demonstrated the ability to image carbon with a sensitivity of approximately 1 atomic percent, a depth resolution of 100 nm, and a lateral resolution of 2-3 µm. aip.org Furthermore, single-track coincidence measurements, utilizing plastic and fluorescent nuclear track detectors, have been successfully applied in therapeutic carbon ion beams, achieving high track matching rates (around 99%). arxiv.orgresearchgate.net This method is valuable for characterizing new detector materials and developing hybrid detector systems with extended working ranges. arxiv.orgresearchgate.net

Utilization of Radioactive Ion Beams for Interaction Studies

The utilization of Radioactive Ion Beams (RIBs) is a cornerstone of modern nuclear physics, providing unique opportunities to investigate the properties and interactions of exotic nuclei far from the valley of stability. lbl.govtriumf.ca this compound (C), as a rare isotope, has been a subject of such studies, notably at facilities like TRIUMF's ISAC-II hall, which houses the IRIS experiment. triumf.ca

In an IRIS experiment, researchers employed a C beam to scatter protons from a frozen hydrogen target. triumf.ca This experiment demonstrated that the intensity distribution of the scattered protons is highly sensitive to various theoretical models of the nuclear strong force, thus offering a critical means to constrain these models. triumf.ca RIBs are typically produced through methods such as the isotope separation on-line (ISOL) technique or in-flight production and separation. researchgate.net While these beams generally have lower intensities and broader Bragg peaks compared to conventional high-intensity stable ion beams, their unique properties enable specific interaction studies. researchgate.net For instance, positron-emitting carbon isotopes like C and C have been used in comparative experiments; C, despite its lower production cross-sections, requires fewer implanted ions for precise positron annihilation activity determination due to its shorter half-life. researchgate.net Furthermore, C and C, along with other radioactive isotopes, are being explored for their potential in advanced applications such as simultaneous treatment and imaging in particle therapy, as part of initiatives like the Biomedical Applications of Radioactive ion Beams (BARB) project at FAIR. frontiersin.org

Development of Isotopic Carbon Targets for Nuclear Reaction Experiments

The development of specialized isotopic carbon targets is crucial for a wide array of nuclear reaction experiments, particularly for studying exotic nuclei and nuclear astrophysics. For low-energy nuclear physics research, there is a demand for isotopic carbon targets, including C, C, and neutron-rich C, in thicknesses often not commercially available. osti.gov

Applied Nanotech, Inc. (ANI) has successfully developed freestanding natural carbon (natC) and C carbon foils using a drawdown printing technique, with plans to fabricate C targets from enriched stock material. osti.gov This fabrication process is highly material-efficient and can produce targets that are challenging to create through other methods. osti.gov These targets are designed to operate at temperatures up to 200ºC and have demonstrated resilience under beam irradiation, with a C foil showing no damage after exposure to a 36 MeV alpha particle beam. osti.gov

Isotopic carbon targets are integral to experiments such as those investigating quasi-free scattering of neutron-deficient carbon isotopes like C and C. tu-darmstadt.de They are also used in studies measuring the production cross-sections of target fragments resulting from carbon ion projectiles impinging on carbon targets. researchgate.netaps.org The ability to produce pure, dense isotopic targets overcomes limitations of traditional methods, such as using hydrogen gas or polyethylene (B3416737) foils, which can complicate results due to lower density or the presence of other elements. triumf.ca

Carbon 10 As a Probe for Fundamental Symmetries and Interactions

Stringent Tests of the Conserved Vector Current (CVC) Hypothesis

The decay of Carbon-10 belongs to the class of superallowed beta-decays. These transitions are crucial for performing stringent tests of the Conserved Vector Current (CVC) hypothesis chemlin.orguv.mxwikipedia.orgpenntoolco.com. The CVC hypothesis posits that the vector current associated with the weak interaction is conserved, analogous to the conservation of the electromagnetic current, and is therefore unaffected by the strong interaction 1000flies.commdpi.com.

Superallowed beta decays are characterized by their "Ft" values, which are a product of the statistical phase-space factor () and the partial half-life (). According to the CVC hypothesis, after applying small radiative and isospin-symmetry-breaking corrections, the "corrected" Ft values for all superallowed transitions should be constant, irrespective of the parent nucleus uv.mxwikipedia.orgresearchgate.net. Experimental measurements of this compound's decay contribute to a global dataset of these Ft values, which consistently yield values in agreement with the CVC hypothesis wikipedia.org.

Precision Determination of the Cabibbo-Kobayashi-Maskawa (CKM) Matrix Element |Vud|

The precise measurements of superallowed beta decays, including that of this compound, provide the most accurate determination of , the up-down quark-mixing element of the Cabibbo-Kobayashi-Maskawa (CKM) quark (B2429308) mixing matrix chemlin.orguv.mxwikipedia.orgpenntoolco.comuoguelph.ca. The CKM matrix describes the mixing of quark flavors in weak interactions within the Standard Model. is the largest element of this matrix chemlin.org.

The average Ft value derived from a critical survey of superallowed beta decays, including C, when combined with the muon lifetime, yields a highly precise value for uv.mx. This value is critical for testing the unitarity of the CKM matrix, a fundamental pillar of the electroweak Standard Model wikipedia.org.

Investigation of Scalar Current Contributions to Nuclear Beta Decay

Precision measurements of superallowed Fermi beta-decay transitions, particularly for light emitters like this compound, are instrumental in setting stringent limits on possible scalar current contributions to the weak interaction penntoolco.com1000flies.comstackoverflow.comnber.orgosti.gov. The Standard Model of particle physics primarily describes the weak interaction as a vector-axial vector (V-A) type interaction. The potential existence of scalar currents would indicate physics beyond the Standard Model.

The sensitivity of C to scalar currents stems from its position as the lightest superallowed emitter, giving its Ft value the greatest weight in constraining such contributions stackoverflow.comosti.gov. Experimental data from superallowed beta decays are analyzed to extract parameters such as the Fierz interference term () and the ratio of the weak scalar to vector couplings (). A fit to world superallowed beta-decay data, incorporating recent C half-life measurements, yielded the following values:

Table 1: Limits on Scalar Current Contributions from Superallowed Beta Decay

Parameter	Value (68% C.L.)	Reference
Fierz interference term ()	-0.0018 ± 0.0021	stackoverflow.comosti.gov
Ratio of weak scalar to vector couplings () (assuming left-handed neutrinos)	+0.0009 ± 0.0011	stackoverflow.comosti.gov

These precise limits are consistent with the absence of scalar currents, as predicted by the Standard Model nber.org.

Examination of Isospin Symmetry Breaking in Superallowed Beta Transitions

Isospin symmetry is an approximate symmetry in nuclear physics, broken primarily by the Coulomb interaction and charge-dependent nuclear forces penntoolco.comuoguelph.ca. For superallowed beta transitions, understanding and accurately calculating isospin-symmetry-breaking (ISB) corrections are crucial for extracting precise Ft values and, consequently, a reliable value for uv.mxwikipedia.orgpenntoolco.comresearchgate.netuoguelph.ca1000mosche.it.

These corrections account for effects such as the imperfect overlap of radial wave functions for protons and neutrons in parent and daughter nuclei, and the mixing of configurations in the decaying state penntoolco.com. Researchers meticulously evaluate available calculations of ISB corrections, ensuring they lead to Ft values consistent with the CVC hypothesis uv.mx. The precision of these corrections directly impacts the accuracy of fundamental tests of the Standard Model researchgate.netnber.org. Studies involving C contribute to refining these theoretical corrections, which are essential for maintaining the high precision of superallowed beta decay data amazon.com.

Implications for the Understanding of the Fundamental Nuclear Force

This compound also serves as a probe for understanding the fundamental nuclear forces, particularly the strong and weak interactions. The weak nuclear force is responsible for beta decay, where a proton transforms into a neutron (or vice versa), leading to the decay of C to Boron-10 (B1234237) (B) nber.orgihep.ac.cn. This process is a direct manifestation of the weak interaction changing the "flavor" of quarks within the nucleus ihep.ac.cn.

Beyond decay, scattering experiments involving this compound can be used to test models of the strong nuclear force, which binds quarks into protons and neutrons and holds these nucleons together in the nucleus. For instance, studies involving the scattering of protons from a this compound isotope have been shown to be sensitive probes of strong-force models. The properties of nuclear forces are exquisitely fine-tuned, and even small variations could have profound implications for the existence of stable nuclei and, consequently, life as we know it. For example, if the strong nuclear force were slightly weaker, elements like carbon, oxygen, and nitrogen would be unstable.

The ongoing research with this compound, through its decay and scattering properties, continues to refine our understanding of these fundamental forces and their intricate balance within the atomic nucleus.

Current Research Challenges and Future Outlook in Carbon 10 Studies

Addressing Discrepancies Between Theoretical Predictions and Experimental Observations

A primary challenge in the study of ¹⁰C is reconciling the differences between theoretical models and experimental data. These discrepancies are vital, as they often point to missing or incomplete physics in current theories.

One of the most persistent issues has been the "quenching" of Gamow-Teller (GT) transition strengths in beta decay. mpg.de For decades, theoretical models have systematically overestimated the rate of beta decay compared to experimental observations. mpg.de In the case of ¹⁰C, which decays to Boron-10 (B1234237) via positron emission, this discrepancy is significant. mit.edubyjus.com Early models required the introduction of a "quenching factor" of about 0.75 to align predictions with measured decay rates. mpg.de This ad-hoc adjustment highlighted a fundamental gap in understanding. Recent theoretical advances suggest this quenching is not due to a modification of the fundamental weak force, but arises from strong nuclear correlations and the influence of two-body currents, where the weak force interacts with pairs of nucleons rather than a single one. mpg.de

Discrepancies also appear in the modeling of ¹⁰C's structure. For example, the cluster model, which describes ¹⁰C as being composed of two alpha-particle clusters and a di-proton cluster, has been inconsistent with experimental evidence. osti.gov This model predicts a Coulomb energy difference between the mirror nuclei ¹⁰C and Beryllium-10 to be no more than 3.52 MeV, whereas experimental values derived from beta-decay measurements indicate a difference of 4.61 MeV. osti.govaps.org

Furthermore, ab initio calculations, which aim to build a picture of the nucleus from fundamental nucleon-nucleon interactions, show varying degrees of success in reproducing the observed energy levels of ¹⁰C. The No-Core Shell Model (NCSM), using different realistic interactions, yields slightly different predictions for the excitation energies of ¹⁰C, highlighting the sensitivity of these models to the precise nature of the nuclear force. aps.org For instance, the energy of the first excited state is a key benchmark for these theories.

Comparison of Experimental and Theoretical First Excited State (2₁⁺) Energy in Carbon-10

Source/Model	Energy (MeV)
Experimental Value	3.354
NCSM (N³LO interaction)	3.388
NCSM (N²LOopt interaction)	3.440
NCSM (CDB2K interaction)	3.590
NCSM (INOY interaction)	3.798

Data sourced from Physical Review C. aps.org

Exploration of Exotic Nuclear Phenomena at the Limits of Stability

This compound is an exotic nucleus because of its high proton-to-neutron ratio (6 protons to 4 neutrons) and its short half-life. chemlin.org Nuclei like ¹⁰C, which lie far from the "valley of stability," exhibit unique behaviors and structures not seen in stable matter. libretexts.orghawaii.edu Studying these phenomena provides critical insights into the nuclear force under extreme conditions.

The properties of proton-rich nuclei are of significant interest because they challenge our understanding of nuclear binding and structure. msu.edu The exploration of nuclei at the proton drip-line—the boundary beyond which a nucleus can no longer hold an additional proton—is a key frontier in nuclear physics. While ¹⁰C is not directly on the drip-line, its study provides essential data for models that predict the properties of even more exotic, unbound nuclei.

Research into ¹⁰C contributes to the broader investigation of exotic decay modes, such as beta-delayed proton emission, which is a characteristic decay for many proton-rich nuclei. msu.edusciengine.com Understanding the structure of ¹⁰C, including the spatial configuration of its protons and neutrons, is crucial for accurately modeling the dynamics of nuclei at the edge of existence. youtube.com

Advancements in Theoretical Many-Body Methods for Light Nuclei

The theoretical study of light nuclei like ¹⁰C has been revolutionized by advancements in ab initio many-body methods. frontiersin.orgarxiv.org These approaches aim to solve the nuclear many-body problem starting from the fundamental interactions between nucleons, derived from effective field theories of the strong force (Quantum Chromodynamics). anl.govyoutube.com

A leading method is the No-Core Shell Model (NCSM), an ab initio approach where all nucleons are considered active particles. anl.gov This method has been systematically applied to the carbon isotopes, including ¹⁰C, using various realistic nucleon-nucleon (NN) and three-nucleon (3N) interactions. aps.orgarxiv.org The inclusion of 3N forces has proven crucial for accurately reproducing experimental data, such as the correct ground state spin of neighboring nuclei like Boron-10. aps.org

The primary challenge for these methods is computational complexity, often referred to as the "curse of dimensionality," where the scale of the calculation grows exponentially with the number of particles. youtube.com To overcome this, physicists are developing and employing sophisticated techniques:

Quantum Monte Carlo methods: These methods use statistical sampling to solve the Schrödinger equation for light nuclei with high accuracy. anl.gov

In-Medium Similarity Renormalization Group (IMSRG): This approach simplifies the complex nuclear Hamiltonian, making calculations for medium-mass nuclei more tractable. anl.gov

Coupled Cluster Theory: This method provides a computationally efficient way to account for nuclear correlations, scaling gently with the size of the nucleus. frontiersin.org

These advancements allow for increasingly precise calculations of nuclear properties, including binding energies, radii, energy spectra, and electromagnetic moments for isotopes like ¹⁰C. arxiv.org

Key Theoretical Approaches for Light Nuclei like this compound

Method	Description	Key Advantage
No-Core Shell Model (NCSM)	An ab initio method where all nucleons are active, solving the many-body Schrödinger equation in a large basis space.	Provides a fundamental description based on realistic nucleon interactions. anl.gov
Quantum Monte Carlo (QMC)	Uses stochastic methods to calculate nuclear properties, particularly effective for light nuclei.	Highly accurate for systems up to A=12, incorporating complex correlations. anl.gov
In-Medium Similarity Renormalization Group (IMSRG)	A technique to decouple the low-energy (relevant) physics from high-energy complexities, simplifying the Hamiltonian.	Extends the reach of ab initio calculations to heavier nuclei. anl.gov

Prospects for New Experimental Facilities and Measurement Techniques

Future progress in understanding ¹⁰C and other exotic nuclei is heavily dependent on the capabilities of new and upgraded experimental facilities. The Facility for Rare Isotope Beams (FRIB) at Michigan State University represents a major leap forward. msu.eduwikipedia.org FRIB is the world's most powerful heavy-ion accelerator, designed to produce intense beams of rare isotopes, including ¹⁰C, that were previously inaccessible. ssurf.orgtandfonline.com

FRIB enables scientists to:

Make precision measurements of the masses, decay modes, and energy levels of exotic nuclei. ssurf.org

Study nuclear reactions with radioactive beams to probe their structure.

Explore the limits of nuclear existence, potentially discovering new isotopes and phenomena. msu.edu

Alongside new facilities, innovative measurement techniques are being developed. Advanced detector systems, such as the GRETINA gamma-ray spectrometer, allow for high-resolution studies of the energy levels of exotic nuclei produced in high-energy reactions. energy.gov Furthermore, techniques like laser spectroscopy can be used to measure the charge radii and shapes of radioactive nuclei with high precision, providing stringent tests of nuclear models. aps.org The development of state-of-the-art detector arrays with digital data acquisition systems is also enhancing the study of charged-particle decays from proton-rich nuclei. sinap.ac.cn These experimental advancements, combined with progress in theoretical physics, promise to unlock many of the remaining secrets of exotic nuclei like this compound.

Q & A

Q. How is Carbon-10 synthesized in laboratory settings, and what are the key nuclear reaction mechanisms involved?

this compound is typically produced via nuclear reactions such as proton bombardment of boron-10 (e.g., $^{10}\text{B}(p,n)^{10}\text{C}$) or positron emission from nitrogen-10. The synthesis requires precise control of particle accelerator parameters (e.g., beam energy, target purity) to optimize yield. Experimental validation involves mass spectrometry or gamma-ray spectroscopy to confirm isotope identity and purity .

Q. What analytical techniques are most effective for detecting and quantifying this compound in environmental or biological samples?

Accelerator Mass Spectrometry (AMS) is the gold standard due to its high sensitivity for low-abundance isotopes. For structural analysis, Raman spectroscopy (as applied to graphite systems ) can be adapted to study carbon isotopes by tracking spectral shifts linked to isotopic mass differences. Decay counting via liquid scintillation is also used but requires correction for half-life (19.3 seconds) .

Q. How do researchers ensure reproducibility in this compound experiments, given its short half-life?

Protocols must include real-time data acquisition systems to capture decay events, standardized calibration using reference isotopes, and strict environmental controls (e.g., temperature, radiation shielding). Detailed documentation of synthesis parameters (beam flux, target composition) is critical, as outlined in materials science reporting guidelines .

Advanced Research Questions

Q. What methodologies address discrepancies in reported half-life measurements of this compound?

Contradictions in half-life data (e.g., 19.3 s vs. 19.1 s) arise from detector efficiency variations and background radiation interference. Researchers should employ Bayesian statistical models to analyze decay curves, cross-validate results using independent detection systems (e.g., Geiger-Müller vs. scintillation counters), and perform meta-analyses of historical datasets .

Q. How can computational models improve predictions of this compound’s decay pathways and interaction with biological systems?

Density Functional Theory (DFT) simulations can model positron emission dynamics, while Monte Carlo methods simulate radiation transport in tissues. Experimental validation requires coupling in vitro tracer studies with PET imaging to correlate model predictions with empirical biodistribution data .

Q. What strategies mitigate isotopic interference in this compound studies, particularly from more stable isotopes like Carbon-12 or Carbon-14?

High-resolution mass spectrometers (e.g., AMS with <1‰ mass resolution) or chemical separation techniques (e.g., isotopic enrichment via gas centrifugation) are essential. For decay-based detection, time-gated measurements can isolate this compound’s signal from longer-lived isotopes .

Q. How do researchers design experiments to investigate this compound’s role in astrophysical processes, such as nucleosynthesis in stars?

Cross-section measurements in charged-particle reactions (e.g., $^{10}\text{C}(\alpha,p)$) are conducted using inverse kinematics at facilities like TRIUMF or CERN. Data interpretation relies on nuclear reaction codes (e.g., TALYS) and collaboration with astrophysical observatories to contextualize isotopic abundances .

Methodological and Reporting Standards

Q. What are the best practices for documenting this compound experiments to meet journal requirements like those of Carbon?

Q. How should researchers handle conflicting data on this compound’s chemical behavior in organic compounds?

Apply contradiction analysis frameworks:

• Compare experimental conditions (e.g., solvent polarity, temperature).
• Replicate studies using identical synthesis protocols.
• Use systematic reviews to identify consensus or persistent gaps .

Data Management and Collaboration

Q. What tools are recommended for collaborative analysis of this compound datasets across institutions?

Cloud-based platforms (e.g., Zenodo for data sharing) and version-control systems (e.g., GitLab) enable real-time collaboration. For large datasets (e.g., AMS outputs), use HDF5 formats with metadata tagging to ensure interoperability .